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Compound of Interest

Compound Name: Eplerenone-d3

Cat. No.: B1151872 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of

Eplerenone-d3, a critical reagent for bioanalytical studies. Furthermore, it details a

representative experimental protocol for the quantification of Eplerenone in biological matrices

using Eplerenone-d3 as an internal standard, a vital application in pharmacokinetic and clinical

research.

Commercial Availability of Eplerenone-d3
Eplerenone-d3 is accessible through various specialized chemical suppliers. The following

tables summarize the available quantitative data from a selection of vendors to facilitate

procurement for research and development purposes.
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Supplier Website Contact Information

Acanthus Research acanthusresearch.com
--INVALID-LINK--; 1-647-478-

1021

Cayman Chemical caymanchem.com N/A

ESS Chem Co. esschemco.com
--INVALID-LINK--; 647-407-

9078

Santa Cruz Biotechnology scbt.com N/A

Simson Pharma Limited simsonpharma.com
--INVALID-LINK--; +91-

8767360663

Toronto Research Chemicals trc-canada.com (via Altium e-shop)

Veeprho Life Sciences veeprho.com --INVALID-LINK--

VIVAN Life Sciences vivanlifesciences.com N/A
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Supplier/
Product

Catalog
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Isotopic
Enrichme
nt

Available
Quantitie
s

Acanthus

Research

EPL-16-

001-25mg

C₂₄H₂₇D₃O

₆
N/A N/A N/A 25 mg

Cayman

Chemical
31610

C₂₄H₂₇D₃O

₆
417.5

≥99%

deuterated

forms (d₁-

d₃)

N/A 2.5 mg

ESS Chem

Co.
ESS0256

C₂₄H₂₇D₃O

₆
417.51

99.5% by

HPLC

99% atom

D

10 mg, 25

mg, 50 mg,

100 mg

Simson

Pharma

Limited

N/A N/A N/A N/A N/A N/A

Toronto

Research

Chemicals

E588777 N/A N/A N/A N/A 1 mg

Veeprho

Life

Sciences

N/A N/A N/A N/A N/A N/A

VIVAN Life

Sciences

VLDL-

01834

C₂₄H₂₇D₃O

₆
417.52 N/A N/A N/A

Note: "N/A" indicates that the information was not readily available from the supplier's public

documentation. It is recommended to contact the suppliers directly for the most current and

complete product specifications and pricing.

Experimental Protocol: Quantification of Eplerenone
in Human Plasma using LC-MS/MS
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The following is a representative, detailed methodology for the determination of Eplerenone in

human plasma utilizing Eplerenone-d3 as an internal standard (IS). This protocol is

synthesized from established bioanalytical methods.[1][2][3][4]

1. Materials and Reagents

Eplerenone reference standard

Eplerenone-d3 (internal standard)

Human plasma (K2-EDTA as anticoagulant)

HPLC-grade methanol

HPLC-grade acetonitrile

Ammonium acetate

Methyl t-butyl ether

Water, purified to 18.2 MΩ·cm resistivity

2. Stock and Working Solutions Preparation

Stock Solutions (1 mg/mL): Prepare stock solutions of Eplerenone and Eplerenone-d3 by

dissolving the accurately weighed compounds in methanol.

Working Solutions: Prepare serial dilutions of the Eplerenone stock solution with a

methanol/water (1:1, v/v) mixture to create calibration standards. Prepare a working solution

of Eplerenone-d3 at an appropriate concentration in the same diluent.

3. Sample Preparation (Liquid-Liquid Extraction)

Aliquot 250 µL of human plasma into a clean microcentrifuge tube.[2][3]

Spike with the Eplerenone-d3 internal standard working solution.

Add 1 mL of methyl t-butyl ether as the extraction solvent.[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1151872?utm_src=pdf-body
https://payeshdarou.ir/wp-content/uploads/2025/03/bioequivalence-study-eplerenone-payeshdaroo.pdf
https://www.researchgate.net/publication/311308723_Environmentally_friendly_LCMS_determination_of_eplerenone_in_human_plasma
https://pubmed.ncbi.nlm.nih.gov/29634102/
https://pubmed.ncbi.nlm.nih.gov/12560054/
https://www.benchchem.com/product/b1151872?utm_src=pdf-body
https://www.benchchem.com/product/b1151872?utm_src=pdf-body
https://www.benchchem.com/product/b1151872?utm_src=pdf-body
https://www.researchgate.net/publication/311308723_Environmentally_friendly_LCMS_determination_of_eplerenone_in_human_plasma
https://pubmed.ncbi.nlm.nih.gov/29634102/
https://www.benchchem.com/product/b1151872?utm_src=pdf-body
https://www.researchgate.net/publication/311308723_Environmentally_friendly_LCMS_determination_of_eplerenone_in_human_plasma
https://pubmed.ncbi.nlm.nih.gov/29634102/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex mix for 5 minutes.

Centrifuge at 10,000 rpm for 10 minutes to separate the organic and aqueous layers.

Transfer the upper organic layer to a new tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 200 µL of the mobile phase.

4. LC-MS/MS Instrumentation and Conditions

Liquid Chromatography System: An HPLC system capable of delivering a stable flow rate.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Chromatographic Column: A C18 reversed-phase column (e.g., Atlantis dC18, 150 x 3 mm,

3.0 µm).[2][3]

Mobile Phase: An isocratic mobile phase consisting of methanol and 10 mM ammonium

acetate (e.g., 3:2, v/v).[2][3]

Flow Rate: 0.5 mL/min.

Injection Volume: 10 µL.

Ionization Mode: Positive Electrospray Ionization (ESI+).[2][3]

Detection Mode: Multiple Reaction Monitoring (MRM).

Eplerenone Transition: m/z 415 → 163[4]

Eplerenone-d3 Transition: m/z 418 → 163 (or other appropriate product ion)

5. Data Analysis

Construct a calibration curve by plotting the peak area ratio of Eplerenone to Eplerenone-d3
against the nominal concentration of the calibration standards.
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Perform a linear regression analysis to determine the best fit for the calibration curve.

Quantify the concentration of Eplerenone in the unknown plasma samples by interpolating

their peak area ratios from the calibration curve.

Visualizations
The following diagrams illustrate the logical workflow of the bioanalytical method described.
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Caption: Bioanalytical workflow for Eplerenone quantification.
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Caption: Core principle of internal standard quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1151872#commercial-sources-and-availability-of-
eplerenone-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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